Cas no 197227-95-5 (Guanosine-13C,15N2 Hydrate)

Guanosine-13C,15N2 Hydrate Properties

Names and Identifiers

• Guanosine-13C,15N2 Hydrate
• 2-azanyl-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 2-Amino-1,9-dihydro-9-
• 2-Aminoinosine-13C,15N2
• A-D-ribofuranosyl-6H-purin-6-one-13C,15N2
• A-D-Ribofuranosyl-guanine-13C,15N2
• DL-Guanosine-13C,15N2
• Guanine Ribonucleoside-13C,15N2
• Vernine-13C,15N2
• 2-AMino-1,9-dihydro-9-β-D-ribofuranosyl-6H-purin-6-one-13C,15N2
• 197227-95-5
• NS00120269
• 2-(~15~N)Amino-9-[(2xi)-beta-D-threo-pentofuranosyl](2-~13~C,1-~15~N)-3,9-dihydro-6H-purin-6-one
• 2-(15N)Azanyl-9-[(2R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• Guanosine-13C-15N2 hydrate
• DTXSID30747870
• +Expand

• InChIKey： NYHBQMYGNKIUIF-VKJDSPIKSA-N
• Inchi： InChI=1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5?,6?,9-/m1/s1
• SMILES： c1nc2c(=O)[nH]c(nc2n1[C@H]3C(C([C@H](O3)CO)O)O)N

Computed Properties

• Exact Mass: 286.08900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 283.09166853g/mol
• Heavy Atom Count: 20
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• LogP: -2.34430
• PSA: 160.50000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 2.3±0.1 g/cm3